Cas no 148018-29-5 (4-chloroquinolin-6-ol)

4-chloroquinolin-6-ol structure
4-chloroquinolin-6-ol structure
Product Name:4-chloroquinolin-6-ol
CAS No:148018-29-5
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD00456102
CID:98442
PubChem ID:18433132
Update Time:2025-09-17

4-chloroquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-hydroxyquinoline
    • 4-chloroquinolin-6-ol
    • 6-Quinolinol, 4-chloro-
    • 4-Chlor-chinolin-6-ol
    • 4-Chloro-quinolin-6-ol
    • 6-Quinolinol,4-chloro
    • 6-Quinolinol,4-chloro-
    • 4-chloro-6-hydroxy-quinoline
    • QXNPFPJBKLAQJG-UHFFFAOYSA-N
    • FCH841153
    • AX8163733
    • A3239
    • 018C295
    • MFCD00456102
    • CS-0042911
    • d-(+)-trehalosedihydrate
    • SCHEMBL6162407
    • AKOS006274991
    • SB67566
    • C72816
    • DTXSID60593726
    • DS-12793
    • 148018-29-5
    • FT-0658109
    • SY041630
    • EN300-3176597
    • DB-031210
    • MDL: MFCD00456102
    • Inchi: 1S/C9H6ClNO/c10-8-3-4-11-9-2-1-6(12)5-7(8)9/h1-5,12H
    • InChI Key: QXNPFPJBKLAQJG-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C2C=CC(=CC2=1)O

Computed Properties

  • Exact Mass: 179.01400
  • Monoisotopic Mass: 179.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Density: 1.412
  • Boiling Point: 304.9 °C at 760 mmHg
  • Flash Point: 304.9 °C at 760 mmHg
  • Refractive Index: 1.696
  • PSA: 33.12000
  • LogP: 2.59380

4-chloroquinolin-6-ol Pricemore >>

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